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Compound of Interest

Compound Name: Relamorelin tfa

Cat. No.: B10828215

Essential Safety and Handling Guide for
Relamorelin TFA

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of Relamorelin
trifluoroacetate (TFA). The following procedures and recommendations are designed to ensure
the safety of laboratory personnel and to maintain the integrity of the product. Relamorelin is a
potent synthetic pentapeptide ghrelin analogue, and as with many biologically active peptides,
it requires careful handling to minimize occupational exposure.

Hazard Identification and Classification

Relamorelin TFA is classified with the following hazards according to available Safety Data
Sheets (SDS):

Acute Oral Toxicity: Harmful if swallowed.

Skin Corrosion/lrritation: Causes skin irritation.

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.

Respiratory Tract Irritation: May cause respiratory irritation.
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Due to its high potency as a ghrelin receptor agonist, Relamorelin TFA should be handled as a
potent pharmaceutical compound.

Quantitative Data Summary

While a specific Occupational Exposure Limit (OEL) has not been established for Relamorelin
TFA, an Occupational Exposure Band (OEB) can be assigned based on its characteristics as a
potent peptide. For novel peptides with limited toxicological data, a conservative approach is

recommended.
Notes and
Parameter Value/Band .
Recommendations
Chemical Formula CasHs1F3NsO7S
Molecular Weight 905.00 g/mol
CAS Number 2863659-22-5
1-10 pg/ms3 (8-hour TWA). This
is a default assignment for a
potent compound with a novel
Recommended Occupational OEB 4 mechanism of action where
Exposure Band (OEB) limited toxicological data is
available.[1] This necessitates
the use of containment
strategies.
While the peptide itself is
potent, the TFA salt is of lower
Trifluoroacetic Acid (TFA) L toxicological concern.
ow
Toxicity However, TFA is a strong acid

and can cause skin and eye
irritation.[2][3]

Personal Protective Equipment (PPE) and
Engineering Controls
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Based on the OEB 4 classification, the following engineering controls and PPE are mandatory
to minimize exposure.

Engineering Controls

e Primary Containment: All handling of powdered (lyophilized) Relamorelin TFA, including
weighing and reconstituting, must be performed in a containment device such as a ventilated
laminar flow enclosure, a fume hood with HEPA filtration, or a glove box.

» Ventilation: The laboratory should have a single-pass air system (no air recirculation) with

adequate air changes per hour.

e Access Control: Access to areas where Relamorelin TFA is handled should be restricted to

trained personnel.

Personal Protective Equipment (PPE)
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PPE Item Specification Rationale
) o Prevents skin contact. Change
Double-gloving with nitrile ) ] )
Gloves gloves immediately if

gloves.

contaminated.

Eye Protection

Chemical splash goggles or
safety glasses with side

shields.

Protects eyes from dust

particles and splashes.

Lab Coat

Disposable, back-fastening lab

coat or suit.

Protects skin and clothing from

contamination.

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95 or higher) may be
required for certain operations,
such as cleaning up spills or
when primary containment is
not available. A risk
assessment should be

performed.

Prevents inhalation of the

powdered peptide.

Face Shield

Recommended when there is

a risk of splashes.

Provides an additional layer of

protection for the face.

Diagram of PPE Selection Workflow
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PPE Selection Workflow for Relamorelin TFA

Hazard and Risk Assessment

Identify Compound:
Relamorelin TFA

'

Review SDS and Literature

:

Assign Occupational
Exposure Band (OEB 4)

Control Btrategy

Implement Engineering Controls
(e.g., Fume Hood, Glove Box)

rimary barrier

Select Personal Protective Equipment (PPE)

/

/

Mandatory PR

Double Nitrile Gloves Safety Goggles/Glasses Disposable Lab Coat Respiratory Protection

(As per risk assessment)

andling PrgCedure

Follow Standard
Operating Procedures
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Disposal Workflow for Relamorelin TFA Contaminated Waste

Waste Generation

Identify Contaminated Materials
(PPE, Vials, Solutions)

7\
7 AN
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Solid Waste Liquid Waste

/ \
\

7
/ Containment \

Place in Labeled, Sealed
Hazardous Waste Container
(Segregate from bases)
| —

\ e

Final Disposal

Place in Labeled, Sealed
Hazardous Waste Container

Store in Designated
Satellite Accumulation Area

Arrange for Pickup by
Environmental Health & Safety (EHS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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tfa]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10828215#personal-protective-equipment-for-
handling-relamorelin-tfa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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